Cas no 2703765-64-2 (5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703765-64-2
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5614496
• PubChem ID: 165945801
• Update Time: 2025-10-11

5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33375979
• 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703765-64-2

• Inchi： 1S/C20H24N4O4/c1-2-11-10-23(8-7-15(11)21)12-3-4-13-14(9-12)20(28)24(19(13)27)16-5-6-17(25)22-18(16)26/h3-4,9,11,15-16H,2,5-8,10,21H2,1H3,(H,22,25,26)
• InChI Key： XMTLOVRPVSYCHC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC(=C2)N2CCC(C(CC)C2)N)C(N1C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 113Ų

Additional information on 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione: A Promising Compound in Medicinal Chemistry

5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, with the chemical identifier CAS No. 2703765-64-2, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of isoindole derivatives, which are known for their diverse pharmacological profiles and potential applications in treating complex diseases. The structural complexity of this molecule, characterized by its isoindole ring, 2,6-dioxopiperidin-3-yl group, and 4-amino-3-ethylpiperidin-1-yl substituent, suggests a high degree of functional versatility. Recent studies have highlighted its potential as a lead compound for drug discovery, particularly in the context of neurodegenerative disorders and inflammatory conditions.

The isoindole core of this molecule is a key structural feature that contributes to its biological activity. Isoindole derivatives are often involved in interactions with various biological targets, including ion channels, receptors, and enzymes. The 2,6-dioxopiperidin-3-yl group, a cyclic dipeptide-like structure, has been shown to modulate cellular processes such as protein degradation and intracellular signaling. This group is also implicated in the regulation of proteasome activity, a critical pathway in the clearance of misfolded proteins associated with neurodegenerative diseases like Alzheimer's and Parkinson's. The 4-amino-3-ethylpiperidin-1-yl substituent introduces additional functional groups that may enhance the molecule's ability to interact with specific protein targets, potentially improving its therapeutic efficacy.

Recent advances in medicinal chemistry have underscored the importance of structure-activity relationship (SAR) studies in optimizing the biological properties of compounds like 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione. A 2023 study published in Journal of Medicinal Chemistry demonstrated that modifications to the 4-amino-3-ethylpiperidin-1-yl group significantly influenced the compound's affinity for the β-amyloid protein, a key pathological marker in Alzheimer's disease. Researchers found that introducing a hydroxyethyl group at the 3-ethyl position enhanced the compound's ability to inhibit the aggregation of β-amyloid fibrils, suggesting its potential as an anti-amyloidogenic agent.

Another area of focus in recent research has been the synthetic pathways for 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione. The 2,6-dioxopiperidin-3-yl group, which is a cyclic dipeptide mimic, is typically synthesized through a series of condensation reactions involving 2-aminopiperidine-6-carboxylic acid and 3-aminopiperidine-2-carboxylic acid. This synthetic approach allows for the precise control of stereochemistry, a critical factor in determining the biological activity of the final product. Additionally, the 4-amino-3-ethylpiperidin-1-yl substituent can be introduced through a nucleophilic substitution reaction, where the ethyl group is replaced with a hydroxyethyl group to enhance solubility and bioavailability.

Studies have also explored the anti-inflammatory properties of this compound, particularly its potential to modulate the NF-κB signaling pathway. The isoindole ring is believed to interact with specific NF-κB subunits, thereby inhibiting the transcription of pro-inflammatory cytokines such as IL-6 and TNF-α. A 2022 study in Pharmacological Reports demonstrated that 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione significantly reduced the production of IL-6 in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its potential as an anti-inflammatory agent in conditions such as rheumatoid arthritis and sepsis.

The 2,6-dioxopiperidin-3-yl group is also implicated in the regulation of autophagy, a cellular process critical for the clearance of damaged organelles and protein aggregates. Research published in Cell Death & Disease in 2023 showed that this compound could enhance autophagy by modulating the activity of autophagy-related proteins such as ATG5 and ATG7. This finding highlights its potential therapeutic application in neurodegenerative diseases where impaired autophagy contributes to the accumulation of toxic proteins.

Despite its promising pharmacological profiles, the development of 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its selectivity for specific targets and improving its bioavailability. Additionally, the compound's potential side effects, particularly its interactions with off-target proteins, are being investigated to ensure its safety profile meets the standards required for clinical application.

In conclusion, 5-(4-amino-3-ethylpiperidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a promising candidate in the field of medicinal chemistry. Its unique structural features, including the isoindole ring, 2,6-dioxopiperidin-3-yl group, and 4-amino-3-ethylpiperidin-1-yl substituent, suggest a wide range of potential therapeutic applications. Further research is needed to fully elucidate its biological mechanisms and optimize its properties for clinical use.